3-(Dimethylamino)-5-methylphenol

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 3-(dimethylamino)-5-methylphenol
• InChI: InChI=1S/C9H13NO/c1-7-4-8(10(2)3)6-9(11)5-7/h4-6,11H,1-3H3
• InChI Key: PNUJZJDLCOVIBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)N(C)C

Description

3-(Dimethylamino)-5-methylphenol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl-6-chloro-4,N,N-trimethylanthranilate (2.4 g) and KOH (powdered, 1.5 g) were heated together in a test-tube with a free flame. After the initial reaction (temp 200°-220°) had subsided, the temperature was raised to 240°-260°, whereupon a second vigorous reaction ensued and the mixture became dark. On cooling, the mixture was dissolved in water, extracted with ether to remove tarry byproducts, and acidified (pH 5) with acetic acid. The crude product was extracted into chloroform and after removal of solvent, was purified by sublimation at 0.1 mm. 3-Dimethylamino-5-methylphenol was obtained as a pale yellow solid, mp 67°-68°.